2-ethyl-N-(2-pyridinylmethyl)hexanamide

• Molecular Formula: C14H22N2O
• Molecular Weight: 234.34g/mol
• IUPAC Name: 2-ethyl-N-(pyridin-2-ylmethyl)hexanamide
• InChI: InChI=1S/C14H22N2O/c1-3-5-8-12(4-2)14(17)16-11-13-9-6-7-10-15-13/h6-7,9-10,12H,3-5,8,11H2,1-2H3,(H,16,17)
• InChI Key: GRVLXKVQWBUDNK-UHFFFAOYSA-N
• SMILES: CCCCC(CC)C(=O)NCC1=CC=CC=N1

Description

2-ethyl-N-(2-pyridinylmethyl)hexanamide is a chemical compound featuring a pyridinylmethyl moiety, a structure of significant interest in medicinal chemistry and chemical biology. The pyridinylmethyl group is a known pharmacophore that can contribute to metal chelation and influence molecular recognition, a property exploited in the design of various bioactive molecules . While specific biological data for 2-ethyl-N-(2-pyridinylmethyl)hexanamide is not widely published in the literature, compounds with similar N-(pyridinylmethyl)amide scaffolds are actively investigated in diverse research fields. For instance, such structures are explored in the development of integrin agonists, which are compounds that can enhance cell adhesion and are studied for potential applications in cell-based therapies and regenerative medicine . The presence of the amide linkage and the pyridine ring also makes this molecule a candidate for use in the development of task-specific ionic liquids (TSILs), which are advanced solvents for the selective separation of metal ions, such as lanthanides and actinides in spent nuclear fuel processing . As a building block, it offers researchers a versatile template for further chemical functionalization and structure-activity relationship (SAR) studies across these and other scientific domains.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Hexanamide Chain Length

• C6 vs. C4 Chain : In LuxR-regulated quorum sensing studies, hexanamide derivatives with a C6 chain (e.g., compound 12 , IC50 = 79 µM) exhibit significant antagonist activity, whereas shortening the chain to C4 (compound 11 ) abolishes activity. This highlights the necessity of the hexanamide backbone for binding efficacy .
• Nitro vs. Pyridinylmethyl Substituents : N-(2-Nitrophenyl)hexanamide (compound 2 ) shows comparable antagonism (IC50 ~79 µM) to compound 12 , suggesting that electron-withdrawing groups (e.g., nitro) and aromatic systems (e.g., pyridine) both stabilize receptor interactions .

Heterocyclic Substituents

• Benzodioxole vs. Pyridine : N-(1,3-Benzodioxol-5-yl)hexanamide (compound 66 ) demonstrates potent activity (EC50 = 46.9 µM, IC50 = 2.3 µM) in C. violaceum assays, indicating that polar heterocycles enhance binding affinity compared to pyridine derivatives .

Enzymatic Inhibition and Selectivity

• CYP450 Inhibition : N-Methylsulfonyl-6-(2-propargyloxyphenyl)hexanamide (IC50 = 13 µM) is a selective inhibitor of CYP4A-mediated arachidonic acid epoxidation. The propargyloxy and sulfonyl groups confer irreversible, mechanism-based inhibition, a feature absent in 2-ethyl-N-(2-pyridinylmethyl)hexanamide .

Physicochemical Data

Compound	Molecular Formula	Molecular Weight	Key Functional Groups
2-Ethyl-N-(2-methoxy-5-nitrophenyl)hexanamide	C15H22N2O4	294.35	Nitro, methoxy
2-Ethyl-N-(3-hydroxyphenyl)hexanamide	C14H21NO2	235.32	Hydroxyl